Cas no 2007737-92-8 (1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 2007737-92-8
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 6178322
• PubChem ID: 165854674
• Update Time: 2025-05-27

1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine
• 2007737-92-8
• EN300-1111529
• 1-[2-(6-methylpyrazin-2-yl)ethyl]-1H-pyrazol-4-amine

• Inchi： 1S/C10H13N5/c1-8-4-12-6-10(14-8)2-3-15-7-9(11)5-13-15/h4-7H,2-3,11H2,1H3
• InChI Key： NSIPKSALFSZXGX-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CCC1C=NC=C(C)N=1

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine (CAS No. 2007737-92-8)

The compound 1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine (CAS No. 2007737-92-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazine and pyrazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological pathways. The compound's CAS number 2007737-92-8 serves as a critical identifier for regulatory and scientific documentation.

In recent years, the demand for heterocyclic compounds like 1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine has surged due to their versatility in medicinal chemistry. This compound's 6-methylpyrazin-2-yl group is a key structural feature that enhances its binding affinity to certain enzymatic targets. Scientists are exploring its role in developing treatments for metabolic disorders and inflammatory conditions, aligning with current trends in personalized medicine. The pyrazol-4-amine segment further contributes to its reactivity, enabling diverse chemical modifications.

From a synthetic perspective, CAS 2007737-92-8 is often utilized as a building block in multi-step organic reactions. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Laboratories focusing on small molecule therapeutics frequently incorporate this compound into their libraries, leveraging its pharmacophore properties. The growing interest in AI-driven drug design has also highlighted the importance of such molecules, as they serve as inputs for predictive modeling and virtual screening algorithms.

The compound's nomenclature, 1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine, reflects its IUPAC naming conventions, ensuring clarity in scientific communication. Its molecular weight and logP values are frequently queried in databases, underscoring its relevance in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are increasingly vital for addressing unmet medical needs.

Environmental and safety profiles of 1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine are also under scrutiny, particularly in compliance with REACH and GMP standards. Its low toxicity and biodegradability make it a sustainable choice for green chemistry initiatives. Researchers are investigating its potential in biocatalysis, where it could replace traditional, less eco-friendly reagents. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing.

In summary, 1-2-(6-methylpyrazin-2-yl)ethyl-1H-pyrazol-4-amine (CAS No. 2007737-92-8) represents a cutting-edge tool in modern chemistry and drug development. Its structural complexity, combined with its broad applicability, positions it as a cornerstone in the quest for innovative therapeutics. As scientific inquiry advances, this compound is poised to play a pivotal role in shaping the future of precision medicine and sustainable chemistry.